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Introduction

Uprosertib (also known as GSK2141795) is a potent, orally bioavailable, ATP-competitive pan-
Akt inhibitor that has been investigated for the treatment of various cancers. The
serine/threonine kinase Akt (protein kinase B) is a central node in the PISK/Akt/mTOR signaling
pathway, which is frequently dysregulated in human cancers, playing a crucial role in cell
proliferation, survival, and metabolism. Uprosertib's ability to inhibit all three Akt isoforms (Akt1,
Akt2, and Akt3) made it a promising therapeutic candidate. This technical guide provides an in-
depth overview of the discovery and development timeline of Uprosertib, including key
preclinical and clinical data, and detailed experimental methodologies.

Discovery and Preclinical Development

While the precise date of initial discovery is not publicly available, the development of
Uprosertib as a clinical candidate likely began in the mid-to-late 2000s, culminating in its entry
into clinical trials in 2009.

Mechanism of Action
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Uprosertib is a selective inhibitor of Aktl, Akt2, and Akt3.[1] By competing with ATP for the
kinase binding site, it prevents the phosphorylation of downstream substrates, leading to the

inhibition of the PI3K/Akt signaling pathway.[2][3] This inhibition ultimately results in the

suppression of tumor cell proliferation and the induction of apoptosis.[2][3]

In Vitro Efficacy

Uprosertib has demonstrated potent inhibition of Akt isoforms and antiproliferative activity

across a range of cancer cell lines.

Parameter Aktl Akt2 Akt3 Reference
IC50 180 nM 328 nM 38 nM [4]

Cell Line Cancer Type IC50/EC50 Reference
BT474 Breast Cancer (5]

LNCaP Prostate Cancer [5]

SKOV3 Ovarian Cancer [5]

PEO4 Ovarian Cancer [5]

In Vivo Efficacy

Preclinical studies using tumor xenograft models in mice demonstrated the in vivo antitumor

activity of Uprosertib.

Tumor Growth

Xenograft Model Treatment o Reference
Inhibition
BT474 (Breast
100 mg/kg, p.o. 61% [5]
Cancer)
SKOV3 (Ovarian
30 mg/kg, p.o. 61% [5]
Cancer)
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Clinical Development

The clinical development of Uprosertib began with a first-in-human Phase | study initiated in
2009. The subsequent clinical program primarily focused on evaluating Uprosertib in
combination with other targeted therapies.

Clinical Trials Timeline
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Phase

NCT
Identifier

Start Date

Completio
n Date

Status

Brief
Descriptio
n

Reference

Phase |

NCT00920
257

June 16,
2009

First-in-
human
study of
Uprosertib
in patients
with

cancer.

Phase |

NCT01902
173

October 8,
2013

December
23,2023

Actual

Study of
Uprosertib,
Dabrafenib
, and
Trametinib
in patients
with Stage
Hnc-v

cancer.

(2]

Phase |

February
15, 2020
(Publicatio

n)

Terminated

Dose-
escalation
trial of
Uprosertib
in
combinatio
n with
Trametinib
in patients
with solid

tumors.

[1]

Phase I

NCT01979
523

October
23, 2013

Study of
Trametinib
with or
without

Uprosertib

[6]
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in treating
patients
with
metastatic
uveal

melanoma.

Phase I

NCT01941
927

January
2020 (Last
Verified)

A study of
Trametinib

with

Uprosertib [7]
in BRAF

wild-type
melanoma.

A study of
Trametinib
and
Uprosertib
NCT01989  October September In treating

Phase Il Actual

patients [8]
598 30, 2013 28, 2020

with
relapsed or
refractory
multiple

myeloma.

Clinical Trial Outcomes

Clinical trials of Uprosertib, particularly in combination with the MEK inhibitor trametinib, were
often hampered by poor tolerability.[1] Adverse events such as diarrhea and rash were
common and often dose-limiting.[1][3] The combination therapy showed minimal clinical
activity, with a low objective response rate, leading to the early termination of some studies.[1]

[3]

Signaling Pathways and Experimental Workflows
PI3K/Akt Signhaling Pathway
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Caption: The PI3K/Akt signaling pathway and the inhibitory action of Uprosertib.

General Experimental Workflow for In Vitro Studies
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Caption: A generalized workflow for in vitro evaluation of Uprosertib.

Detailed Experimental Protocols
Cell Proliferation Assay (MTT Assay)

o Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in
100 pL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

e Drug Treatment: Prepare serial dilutions of Uprosertib in culture medium. Replace the
medium in the wells with 100 uL of the drug dilutions. Include vehicle control (DMSO) and
untreated control wells. Incubate for 72 hours.
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MTT Addition: Add 10 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4
hours at 37°C.

Formazan Solubilization: Remove the medium and add 100 pL of DMSO to each well to
dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control and
determine the IC50 value using a dose-response curve fitting software.

Western Blot Analysis

Cell Lysis: Treat cells with Uprosertib for the desired time. Wash cells with ice-cold PBS and
lyse them in RIPA buffer containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a BCA
protein assay.

SDS-PAGE: Denature 20-30 pg of protein from each sample by boiling in Laemmli buffer.
Separate the proteins on a 10% or 12% SDS-polyacrylamide gel.

Protein Transfer: Transfer the separated proteins to a PVDF membrane.

Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room
temperature.

Primary Antibody Incubation: Incubate the membrane with primary antibodies against total
Akt, phospho-Akt (Ser473), total GSK3[3, and phospho-GSK3[ (Ser9) overnight at 4°C.

Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-
conjugated secondary antibodies for 1 hour at room temperature.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)
detection system.

Tumor Xenograft Model
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e Cell Implantation: Subcutaneously inject 5-10 x 10”6 cancer cells (e.g., BT474, SKOV3)
suspended in Matrigel into the flank of immunodeficient mice (e.g., nude or SCID mice).

e Tumor Growth: Monitor tumor growth by measuring tumor volume with calipers (Volume =
(width”2 x length)/2).

e Drug Administration: Once tumors reach a palpable size (e.g., 100-200 mm?), randomize the
mice into treatment and control groups. Administer Uprosertib orally at the desired dose and
schedule.

e Tumor Monitoring: Continue to measure tumor volume and body weight regularly throughout
the study.

o Endpoint: At the end of the study, euthanize the mice and excise the tumors for further
analysis (e.g., western blot, immunohistochemistry).

o Data Analysis: Calculate the tumor growth inhibition (TGI) for the treatment group compared
to the control group.

Conclusion

Uprosertib demonstrated potent preclinical activity as a pan-Akt inhibitor, effectively targeting a
key signaling pathway in cancer. However, its clinical development was challenged by a narrow
therapeutic window, with significant toxicities observed in combination therapies that limited its
efficacy. The journey of Uprosertib highlights the complexities of translating potent preclinical
findings into successful clinical outcomes, particularly for targeted therapies that modulate
central signaling nodes. The data and protocols presented in this guide offer valuable insights
for researchers in the field of oncology drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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